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Compound of Interest

Compound Name: 1,3-Dimesitylimidazolium chloride

Cat. No.: B136462

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
synthetic routes for 1,3-Dimesitylimidazolium chloride, a key precursor to N-heterocyclic
carbenes (NHCs) utilized in catalysis and drug development.

Commercial Availability

1,3-Dimesitylimidazolium chloride is readily available from a variety of chemical suppliers.
The following table summarizes the offerings from several major vendors, providing a
comparative overview of purity, available quantities, and product numbers for easy
procurement.
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Synthesis of 1,3-Dimesitylimidazolium Chloride: A
Detailed Experimental Protocol

The most common and well-established method for the synthesis of 1,3-Dimesitylimidazolium

chloride is a two-step procedure. The first step involves the condensation of 2,4,6-
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trimethylaniline (mesitylamine) with glyoxal to form the intermediate N,N'-
dimesitylethylenediimine. The subsequent cyclization of this diimine with a source of
formaldehyde and hydrochloric acid affords the final product.

Step 1: Synthesis of N,N'-Dimesitylethylenediimine

This procedure is adapted from the supporting information provided by Hans et al. (2015).

Materials:

2,4,6-Trimethylaniline (Mesitylamine)

Glyoxal (40% aqueous solution)

Methanol

Formic acid

Procedure:

In a suitable reaction vessel, dissolve 2,4,6-trimethylaniline in methanol.
 To this solution, add a 40% aqueous solution of glyoxal.
e Add a catalytic amount of formic acid to the mixture.

« Stir the resulting mixture at room temperature. A yellow precipitate of N,N'-
dimesitylethylenediimine should form.

o Collect the solid product by filtration and wash with cold methanol to remove any unreacted
starting materials.

The product can be dried under vacuum. A typical yield for this step is approximately 91%.

Step 2: Synthesis of 1,3-Dimesitylimidazolium chloride

This procedure is a continuation from the work of Hans et al. (2015).

Materials:
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N,N'-Dimesitylethylenediimine (from Step 1)

Paraformaldehyde

Ethyl acetate

Chlorotrimethylsilane (TMSCI) or 4N HCI in dioxane
Procedure:

e Suspend the N,N'-dimesitylethylenediimine in ethyl acetate in a round-bottom flask equipped
with a reflux condenser and a magnetic stirrer.

o Add paraformaldehyde to the suspension.
e Heat the mixture to 70 °C.
o Slowly add chlorotrimethylsilane (or a solution of 4N HCI in dioxane) to the heated mixture.

» Continue stirring the reaction mixture at 70 °C for several hours. The color of the suspension
may change.

e Cool the mixture to room temperature and then further cool in an ice bath.
o Collect the resulting precipitate by filtration.
e Wash the solid with cold ethyl acetate and then diethyl ether.

o Dry the final product, 1,3-Dimesitylimidazolium chloride, under vacuum. This step typically
yields an off-white to white microcrystalline powder with a yield of around 85%.

Synthetic Workflow Diagram

The following diagram illustrates the two-step synthesis of 1,3-Dimesitylimidazolium
chloride.
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Step 1: Synthesis of N,N'-Dimesitylethylenediimine

2,4,6-Trimethylaniline Glyoxal

Methanol,
ormic Acid (cat.)

N,N'-Dimesitylethylenediimine

1,3-Dimesitylimidazolium chloride

Step 2: Synthesis of 1,3-Dimesitylimidazolium chloride

Chlorotrimethylsilane

Paraformaldehyde (or HCl in dioxane)

Ethyl Acetate,
70°C

Click to download full resolution via product page

Caption: Two-step synthesis of 1,3-Dimesitylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biofuranchem.com [biofuranchem.com]

2. chemimpex.com [chemimpex.com]

3. 1,3-Dimesitylimidazolium chloride | 141556-45-8 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Commercial Availability and Synthetic Guide for 1,3-
Dimesitylimidazolium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b136462#commercial-availability-of-1-3-
dimesitylimidazolium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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